Cas no 23799-86-2 (Benzo[b]thiophene-3-ethanamine,N,N,5-trimethyl-, hydrochloride (1:1))
23799-86-2 structure
Product Name:Benzo[b]thiophene-3-ethanamine,N,N,5-trimethyl-, hydrochloride (1:1)
CAS No:23799-86-2
MF:C13H18ClNS
MW:255.80672121048
CID:270507
PubChem ID:211997
Update Time:2025-04-19
Benzo[b]thiophene-3-ethanamine,N,N,5-trimethyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-3-ethanamine,N,N,5-trimethyl-, hydrochloride (1:1)
- N,N,5-Trimethylbenzo(b)thiophene-3-ethylamine hydrochloride
- N,N-Dimethyl-2-(5-methyl-1-benzothiophen-3-yl)ethan-1-amine--hydrogen chloride (1/1)
- 23799-86-2
- DTXSID90946600
- Benzo(b)thiophene-3-ethylamine, N,N,5-trimethyl-, hydrochloride
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- Inchi: 1S/C13H17NS.ClH/c1-10-4-5-13-12(8-10)11(9-15-13)6-7-14(2)3;/h4-5,8-9H,6-7H2,1-3H3;1H
- InChI Key: JJFMVJWYZMFZDE-UHFFFAOYSA-N
- SMILES: Cl.S1C=C(C2C=C(C)C=CC1=2)CCN(C)C
Computed Properties
- Exact Mass: 255.08504
- Monoisotopic Mass: 255.084848
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.5
Experimental Properties
- Boiling Point: 331.5°Cat760mmHg
- Flash Point: 154.3°C
- PSA: 3.24
Benzo[b]thiophene-3-ethanamine,N,N,5-trimethyl-, hydrochloride (1:1) Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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